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Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of Molybdenum-98 (°8Mo),
the most abundant stable isotope of Molybdenum. It details the fundamental atomic properties,
with a specific focus on its unique electron configuration and extensive chemical reactivity. The
document presents quantitative data in structured tables for clarity and comparison.
Furthermore, it outlines the experimental basis for key reactions and includes a detailed
workflow for the production of Molybdenum-99, a critical medical radioisotope, from a
Molybdenum-98 target. Visual diagrams generated using Graphviz are provided to illustrate
logical and experimental workflows, adhering to specified design constraints for maximum
clarity.

Atomic Structure and Electron Configuration

Molybdenum (Mo) is a transition metal located in Group 6, Period 5 of the periodic table with
atomic number 42.[1][2][3] The isotope Molybdenum-98 is the most abundant, constituting
24.14% of naturally occurring molybdenum.[4][5] Its nucleus contains 42 protons and 56
neutrons.[6][7]

The arrangement of its 42 electrons dictates its chemical behavior. Molybdenum is a notable
exception to the standard Aufbau principle for filling electron orbitals. To achieve greater
stability, an electron from the 5s orbital moves to the 4d orbital, resulting in half-filled 5s and 4d
orbitals.[8][9][10] This arrangement is energetically favorable.
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The ground state electron configuration of gaseous neutral molybdenum is [Kr] 4d> 5st.[4][9]
[10][11][12]

Table: Fundamental Atomic Properties of Molybdenum-

938
Property Value
Atomic Number (2) 42[71[13]
Mass Number (A) 98[7][13]
Number of Protons 42[6][7]
Number of Neutrons 56([6][7]
Isotopic Mass 97.905405 u[7]
Natural Abundance 24.14% - 24.29%[4][5][13]
Electron Configuration [Kr] 4d> 5s[4][9][10][14]
Electrons per Shell 2,8, 18, 13, 1[4][9][15]

Diagram: Electron Configuration Workflow
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Caption: Logical workflow for determining Molybdenum's electron configuration.

Physicochemical Data

Molybdenum is a silvery-white, hard metallic element known for its high melting point, one of
the highest among all elements.[1][16] This property makes it a refractory metal, highly
resistant to heat and wear.[1][17]
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Table: Physical and Chemical Properties of Molybdenum

Property Value

Melting Point 2896 K (2623 °C, 4753 °F)[4][5]
Boiling Point 4912 K (4639 °C, 8382 °F)[4][5]
Density (at 20°C) 10.223 g/cm3[4][5]

Atomic Radius (empirical) 139 pm[13]

Covalent Radius 145 pm[13]

Electronegativity (Pauling Scale) 2.16[1][4][15]

Heat of Fusion 37.48 kJ/mol[5]

Heat of Vaporization 598 kJ/mol[5][15]

Crystal Structure Body-Centered Cubic (BCC)[13][15]

Table: lonization Energies of Molybdenum

lonization Level Energy (kJ/mol)
1st 684.3

2nd 1560

3rd 2618

4th 4480

5th 5900

6th 6590

Chemical Reactivity of Molybdenum

The chemical properties of Molybdenum-98 are identical to that of elemental molybdenum. It
exhibits remarkable versatility, forming compounds in oxidation states from -2 to +6, with +4
and +6 being the most stable.[1][2][4] Its reactivity is generally low at room temperature but
increases significantly with temperature.
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Reactivity with Air and Water

Molybdenum does not visibly react with oxygen or water at room temperature.[1][4][17]

» Oxidation in Air: Weak oxidation begins at approximately 300-400°C.[2][4] Rapid bulk
oxidation occurs above 600°C, forming the volatile Molybdenum(VI1) oxide (MoO3).[2][4][17]
[18]

o 2Mo(s) + 302(g) —» 2MoOs(s)[18]

e Reaction with Steam: When heated to 700°C or higher in the presence of steam,
molybdenum is oxidized to Molybdenum(IV) oxide (MoOz2).[2][18]

Reactivity with Halogens

Molybdenum reacts directly with halogens under varying conditions.

e Fluorine: Reacts with fluorine (F2) at room temperature to form Molybdenum(VI) fluoride
(MoFe).[18][19][20]

o Mo(s) + 3F2(g) — MoFs(l)[18]

o Chlorine: Under carefully controlled conditions, it reacts with chlorine (CI2) to form the black
solid Molybdenum(V) chloride (MoCls).[18][19][20]

o 2Mo(s) + 5Clz(g) — 2MoCls(s)[18]

Reactivity with Acids and Bases

¢ Acids: The metal is resistant to many acids at room temperature.[13] It dissolves slowly in
nitric acid and aqua regia at room temperature, with the reaction rate increasing upon
heating.[2] It is also stable in hydrochloric and sulfuric acids at room temperature but will
dissolve slightly when heated to 80-100°C.[2][17]

» Bases: Molybdenum(VI) oxide is soluble in strong alkaline water, where it forms molybdate
ions (M0oOa427).[4]

Diagram: Molybdenum Reactivity Pathways

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.ebsco.com/research-starters/chemistry/molybdenum-mo
https://en.wikipedia.org/wiki/Molybdenum
https://chemistrytalk.org/molybdenum-element/
https://heegermaterials.com/blog/84_deep-into-molybdenum-uncovering-its-chemical-.html
https://en.wikipedia.org/wiki/Molybdenum
https://heegermaterials.com/blog/84_deep-into-molybdenum-uncovering-its-chemical-.html
https://en.wikipedia.org/wiki/Molybdenum
https://chemistrytalk.org/molybdenum-element/
http://www.molybdenum42.com/related-chemical-reactions-of-molybdenum/
http://www.molybdenum42.com/related-chemical-reactions-of-molybdenum/
https://heegermaterials.com/blog/84_deep-into-molybdenum-uncovering-its-chemical-.html
http://www.molybdenum42.com/related-chemical-reactions-of-molybdenum/
http://www.molybdenum42.com/related-chemical-reactions-of-molybdenum/
https://winter.group.shef.ac.uk/webelements/molybdenum/chemistry.html
https://pilgaardelements.com/Molybdenum/Reactions.htm
http://www.molybdenum42.com/related-chemical-reactions-of-molybdenum/
http://www.molybdenum42.com/related-chemical-reactions-of-molybdenum/
https://winter.group.shef.ac.uk/webelements/molybdenum/chemistry.html
https://pilgaardelements.com/Molybdenum/Reactions.htm
http://www.molybdenum42.com/related-chemical-reactions-of-molybdenum/
https://www.buyisotope.com/molybdenum-98-isotope.php
https://heegermaterials.com/blog/84_deep-into-molybdenum-uncovering-its-chemical-.html
https://heegermaterials.com/blog/84_deep-into-molybdenum-uncovering-its-chemical-.html
https://chemistrytalk.org/molybdenum-element/
https://en.wikipedia.org/wiki/Molybdenum
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Molybdenum (Mo)

Oxygen (O2) Water (H20) Halogens (Fz, Cl2) Acids (HNOs, HCI)

> 600°C \Room Temp Room Temp |Steam, > 700°C 2, Room Temp\Clz, Controlled NOs, Aqua Regia
No Reaction Dissolves Slowly

Click to download full resolution via product page

Caption: Summary of Molybdenum's primary chemical reaction pathways.

Key Experimental Protocol: Production of
Molybdenum-99 via Neutron Activation of
Molybdenum-98

A primary application of Molybdenum-98 in the drug development and medical field is its use
as a target material for the production of Molybdenum-99 (°°Mo).[13][21] ®°Mo is the parent
isotope of Technetium-99m (°°™Tc), the most widely used medical radioisotope for diagnostic
imaging.[22] The production occurs via a neutron capture reaction, denoted as °Mo(n,y)°°Mo.
[23][24]

Detailed Methodology

» Target Preparation:

o High-purity, enriched Molybdenum-98 is used as the starting target material. Enrichment
is crucial to maximize the yield of °®*Mo and minimize unwanted isotopic impurities.

o The °8Mo is typically in the form of Molybdenum metal or Molybdenum trioxide (MoOs).[13]
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o The target material is encapsulated in a holder suitable for insertion into a nuclear reactor,
designed for efficient heat transfer to prevent overheating during irradiation.[22]

o Neutron Irradiation:

o The encapsulated °Mo target is placed in a high-flux position within a nuclear research
reactor.

o The target is irradiated with thermal neutrons. A °8Mo nucleus captures a neutron,
becoming an excited nucleus of Molybdenum-99.

o This excited nucleus de-excites by emitting a gamma ray (y), resulting in the final product,
9°Mo.

o The duration of irradiation is carefully calculated based on the neutron flux of the reactor
and the half-life of ®*Mo (approximately 66 hours) to achieve the desired activity.[25]

o Post-Irradiation Processing:

o Following irradiation, the target is highly radioactive and must be handled remotely in a
shielded hot cell.

o The target is removed from the reactor and its encapsulation.

o The irradiated material, now containing °°Mo, is processed to be incorporated into a °*°*Mo/
99mTc generator, which is then distributed to medical facilities.

Diagram: Experimental Workflow for ®®*Mo Production
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Caption: Workflow for producing °°Mo from an enriched °Mo target.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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